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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium silicide (NaSi) is an inorganic compound that has garnered significant interest within
the scientific community due to its unique properties and potential applications, notably in
hydrogen storage and as a precursor for advanced silicon-based materials. As a member of the
Zintl phases, its bonding characteristics are intermediate between ionic and covalent, leading
to distinct electronic and chemical behaviors. This technical guide provides a comprehensive
overview of the core fundamental properties of sodium silicide, including its crystal structure,
electronic and thermal characteristics, and chemical reactivity. Detailed experimental protocols
for its synthesis and characterization are also presented to aid researchers in their practical
applications.

Physicochemical Properties

Sodium silicide is typically a black or grey crystalline solid. It is highly reactive, particularly with
water, and requires handling under an inert atmosphere to prevent degradation.[1]

Crystal Structure

Sodium silicide (NaSi) crystallizes in a monoclinic system with the space group C2/c. This
structure is a key determinant of its physical and chemical properties.
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Table 1: Crystallographic Data for Sodium Silicide (NaSi)

Property Value

Crystal System Monoclinic

Space Group C2/c

Lattice Parameters a=6.73A,b=6.87A,c=1085A

a=90° B=107.33° y=90°

Formula Units per Cell (2) 8

Note: The lattice parameters can vary slightly depending on the synthesis conditions and
analytical techniques used.
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Crystal Structure of NaSi (Monoclinic, C2/c)
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Fig. 1: Simplified representation of the NaSi unit cell parameters.

Electronic and Thermal Properties
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Sodium silicide exhibits semiconductor behavior, a characteristic feature of many Zintl phases.
Its electronic and thermal properties are crucial for applications in thermoelectrics and

electronics.

Table 2: Electronic and Thermal Properties of Sodium Silicide (NaSi)

Property Value Temperature (°C)

Band Gap ~1.63 eV Room Temperature

] . Varies with temperature
Electrical Conductivity _ _ _
(semiconducting behavior)

Enthalpy of Reaction with
~-175 kJ/mol Standard
Water

Thermal Decomposition
Starts at ~360 °C

Temperature

Melting Point (from Na-Si
. ~580 °C
phase diagram)

Note: The electrical conductivity of NaSi increases with temperature, which is characteristic of a

semiconductor.

Chemical Reactivity

Sodium silicide is a highly reactive compound. Its most notable reaction is with water, which is

vigorous and highly exothermic.

Reaction with Water

Sodium silicide reacts readily with water to produce hydrogen gas and aqueous sodium
silicate.[2] This reaction is of particular interest for in-situ hydrogen generation.

2 NaSi(s) + 5 H20(l) - NazSi20s(aq) + 5 Hz2(g)
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Reaction of Sodium Silicide with Water

5 H20 (liquid)
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Fig. 2: Reaction pathway of sodium silicide with water.

Reactivity with Acids

As a basic compound, sodium silicide is expected to react vigorously with acids, likely
producing silane (SiHa4), which is pyrophoric, and the corresponding sodium salt.[3][4] Detailed
studies on these reactions are limited due to the hazardous nature of the products.

Experimental Protocols
Synthesis of Sodium Silicide (NaSi)

The most common method for synthesizing sodium silicide is through a solid-state reaction
between sodium and silicon. Due to the high reactivity of sodium, the entire process must be
carried out under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

Materials and Equipment:
e High-purity sodium metal
» High-purity silicon powder

e Tantalum or niobium tube
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e Tube furnace

e Glovebox with an inert atmosphere

e Schlenk line

Procedure:

« Inside the glovebox, weigh stoichiometric amounts of sodium and silicon.

e Load the reactants into a tantalum or niobium tube.

o Crimp and weld the tube shut under the inert atmosphere to create a sealed reaction vessel.
e Place the sealed tube in a tube furnace.

o Slowly heat the furnace to the reaction temperature (e.g., 600-700 °C) and hold for several
hours to ensure a complete reaction.

e Cool the furnace slowly to room temperature.

o Transfer the tube back into the glovebox before opening to retrieve the sodium silicide
product.
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Solid-State Synthesis of NaSi

Weigh Na and Si
(in glovebox)

Load into
Ta/Nb tube

Seal tube
(weld)

Heat in furnace
(e.g., 600-700 °C)

Cool to
room temperature

Open tube
(in glovebox)

NaSi Product

Click to download full resolution via product page

Fig. 3: Experimental workflow for the synthesis of NaSi.

Characterization by X-ray Diffraction (XRD)
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XRD is a fundamental technique for confirming the crystal structure and phase purity of the
synthesized sodium silicide. Due to its air sensitivity, special sample holders are required.

Equipment:

o Powder X-ray diffractometer

» Air-sensitive sample holder (e.g., a holder with a beryllium or Kapton dome)
» Glovebox

Procedure:

Inside the glovebox, grind a small amount of the sodium silicide product into a fine powder.
e Mount the powder onto the air-sensitive sample holder.

o Seal the holder to ensure an inert atmosphere is maintained around the sample.

o Remove the sealed holder from the glovebox and mount it on the diffractometer.

o Set the desired XRD parameters (e.g., 20 scan range, step size, and scan speed). A typical
scan might range from 10° to 80° 26 with a step size of 0.02°.

e Perform the XRD scan.

e Analyze the resulting diffraction pattern by comparing the peak positions and intensities to a
reference pattern for NaSi (e.g., from the Inorganic Crystal Structure Database - ICSD).

Safety Precautions
Sodium silicide is a hazardous material and must be handled with extreme care.

» Reactivity: It reacts violently with water and moisture, producing flammable hydrogen gas. All
handling must be done under a strictly inert and dry atmosphere.[1]

» Corrosivity: It is corrosive to the skin and eyes.[5]
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, flame-retardant lab coat, and gloves, when handling sodium silicide.[6][7][8]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
water and acids.[1]

Conclusion

Sodium silicide is a material with a rich chemistry and a range of interesting physical properties.
Its well-defined crystal structure, semiconductor nature, and high reactivity make it a compelling
subject for further research and development. This guide provides a foundational
understanding of its core properties and the experimental methodologies required for its study,
serving as a valuable resource for professionals in materials science and related fields. As
research progresses, a deeper understanding of its mechanical and thermoelectric properties
will be crucial for unlocking its full potential in various technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1180771#what-are-the-fundamental-properties-of-
sodium-silicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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